molecular formula C16H13N5O3S B2935745 N-(5-(pyrazine-2-carbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)furan-3-carboxamide CAS No. 1448026-71-8

N-(5-(pyrazine-2-carbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)furan-3-carboxamide

Cat. No.: B2935745
CAS No.: 1448026-71-8
M. Wt: 355.37
InChI Key: SKSCJHRJLVJWQC-UHFFFAOYSA-N
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Description

N-(5-(pyrazine-2-carbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)furan-3-carboxamide is a useful research compound. Its molecular formula is C16H13N5O3S and its molecular weight is 355.37. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

  • N-arylpyrazole-containing enaminones, which are structurally related to the compound , have been synthesized and investigated for their antitumor and antimicrobial activities. These compounds have shown inhibition effects against human breast and liver carcinoma cell lines, comparable to standard drugs like 5-fluorouracil (S. Riyadh, 2011).
  • Structure-activity relationship studies involving pyrazine and furan carboxamides have shown high activity against diseases in pot tests, suggesting their potential as fungicides (Masatsugu et al., 2010).
  • Compounds with structures similar to the specified chemical have been synthesized and found to have coronary vasodilating and antihypertensive activities, indicating potential applications in cardiovascular therapy (Y. Sato et al., 1980).

Synthesis and Chemical Properties

  • Various derivatives, including azole, pyrimidine, pyran, and benzo/naphtho(b)furan, incorporating thiazolo moieties have been synthesized. These studies demonstrate the chemical versatility and potential for generating a wide range of structurally diverse compounds (A. Farag et al., 2011).
  • Research has also focused on the synthesis of novel azines and azolotriazines using enaminones with dibromobenzofuran moieties, illustrating the potential for creating complex and biologically active compounds (S. Sanad & Ahmed E. M. Mekky, 2018).

Antimicrobial Applications

  • Certain thienopyrimidine derivatives, structurally similar to the compound , have shown pronounced antimicrobial activity, suggesting potential use in the development of new antimicrobial agents (M. Bhuiyan et al., 2006).
  • Synthesis of pyrazole and fused pyrazolopyrimidine derivatives has been explored, with some demonstrating antimicrobial activities. This suggests the possibility of using similar compounds for developing antimicrobial drugs (Nada M. Abunada et al., 2008).

Synthesis Methods

  • Improved methods for synthesizing carboxamide ligands with thioether donor sites have been developed, replacing traditional reaction mediums and yielding products with potential applications in various fields (S. Meghdadi et al., 2012).

Mechanism of Action

Properties

IUPAC Name

N-[5-(pyrazine-2-carbonyl)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]furan-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H13N5O3S/c22-14(10-2-6-24-9-10)20-16-19-11-1-5-21(8-13(11)25-16)15(23)12-7-17-3-4-18-12/h2-4,6-7,9H,1,5,8H2,(H,19,20,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SKSCJHRJLVJWQC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CC2=C1N=C(S2)NC(=O)C3=COC=C3)C(=O)C4=NC=CN=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H13N5O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

355.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.